17-Methoxy-11-methyl-2-oxatricyclo[13.4.0.03,8]nonadeca-1(15),3,5,7,10,16,18-heptaen-9-ol

• Molecular Formula: C20H22O3
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 17-methoxy-11-methyl-2-oxatricyclo[13.4.0.03,8]nonadeca-1(15),3,5,7,10,16,18-heptaen-9-ol
• InChI: InChI=1S/C20H22O3/c1-14-6-5-7-15-13-16(22-2)10-11-19(15)23-20-9-4-3-8-17(20)18(21)12-14/h3-4,8-13,18,21H,5-7H2,1-2H3
• InChI Key: HTBHGFMQQGVRCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(C2=CC=CC=C2OC3=C(CCC1)C=C(C=C3)OC)O

Description

17-Methoxy-11-methyl-2-oxatricyclo[134003,8]nonadeca-1(15),3,5,7,10,16,18-heptaen-9-ol is a complex organic compound characterized by its unique tricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 17-Methoxy-11-methyl-2-oxatricyclo[13.4.0.03,8]nonadeca-1(15),3,5,7,10,16,18-heptaen-9-ol involves multiple steps, typically starting with the formation of the tricyclic core. This can be achieved through a series of cyclization reactions, often involving the use of strong acids or bases as catalysts. The methoxy and methyl groups are introduced through methylation reactions, using reagents such as methyl iodide in the presence of a base like potassium carbonate.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the synthetic route to maximize